Cas no 649563-98-4 (Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-)

• Product Name: Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-
• CAS No: 649563-98-4
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 411117
• PubChem ID: 10034686
• Update Time: 2025-04-19

Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-
• 5-ethenyl-2,6-dimethyl-2,3-dihydropyrazine
• 649563-98-4
• SCHEMBL6548934
• DTXSID60434428

• Inchi： 1S/C8H12N2/c1-4-8-7(3)10-6(2)5-9-8/h4,6H,1,5H2,2-3H3
• InChI Key： VNCIHMZBARPDQN-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C=C)=NCC1C

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines